Cas no 84050-99-7 (propylamine-15n hydrochloride)

propylamine-15n hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- propylamine-15n hydrochloride
- DTXSID50584067
- propan-1-(15N)amine;hydrochloride
- Propan-1-(~15~N)amine--hydrogen chloride (1/1)
- Propan-1-amine-15N hydrochloride
- 84050-99-7
- Propylamine-15N hydrochloride, 98 atom % 15N
-
- Inchi: InChI=1S/C3H9N.ClH/c1-2-3-4;/h2-4H2,1H3;1H/i4+1;
- InChI Key: PYNUOAIJIQGACY-VZHAHHFWSA-N
- SMILES: CCCN.Cl
Computed Properties
- Exact Mass: 96.0472119g/mol
- Monoisotopic Mass: 96.0472119g/mol
- Isotope Atom Count: 1
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 5
- Rotatable Bond Count: 1
- Complexity: 7.2
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Tautomer Count: nothing
- Topological Polar Surface Area: 26Ų
- Surface Charge: 0
- XLogP3: nothing
Experimental Properties
- Color/Form: solid
- Melting Point: 162-165 °C(lit.)
- Solubility: Not determined
propylamine-15n hydrochloride Security Information
- WGK Germany:3
- Hazard Category Code: 22-36/37/38
- Safety Instruction: 26
-
Hazardous Material Identification:
propylamine-15n hydrochloride Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Ambeed | A1666622-1g |
Propan-1-amine-15N hydrochloride |
84050-99-7 | 98% | 1g |
$404.0 | 2025-02-25 | |
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA00845-1g |
propylamine-15n hydrochloride |
84050-99-7 | 1g |
¥8738.0 | 2021-09-04 |
propylamine-15n hydrochloride Related Literature
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Jinhong Gao,Zhuoru Li,Ouyang Zhang,Chuanliu Wu,Yibing Zhao Analyst, 2017,142, 1084-1090
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H. Mao,Y. Liao,J. Ma,S. L. Zhao,F. W. Huo Nanoscale, 2016,8, 1049-1054
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A. Martin-Calvo,J. J. Gutiérrez-Sevillano,J. B. Parra,C. O. Ania,S. Calero Phys. Chem. Chem. Phys., 2015,17, 24048-24055
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Y. S. Liu,X. Zhang,X. F. Yang,X. K. Hong,J. F. Feng,M. S. Si,X. F. Wang Phys. Chem. Chem. Phys., 2015,17, 10462-10467
Additional information on propylamine-15n hydrochloride
Research Brief on Propylamine-15N Hydrochloride (CAS: 84050-99-7): Recent Advances and Applications
Propylamine-15N hydrochloride (CAS: 84050-99-7) is a stable isotope-labeled compound widely used in chemical, biological, and pharmaceutical research. This compound, featuring a nitrogen-15 (15N) isotope, serves as a crucial tool in nuclear magnetic resonance (NMR) spectroscopy, metabolic studies, and drug development. Recent studies have highlighted its significance in tracing biochemical pathways, enhancing the precision of analytical methods, and facilitating the development of novel therapeutic agents. This research brief synthesizes the latest findings related to propylamine-15N hydrochloride, focusing on its synthesis, applications, and emerging trends in the field.
Recent advancements in the synthesis of propylamine-15N hydrochloride have focused on improving yield, purity, and scalability. A 2023 study published in the Journal of Labelled Compounds and Radiopharmaceuticals demonstrated an optimized synthetic route using 15N-labeled ammonia as a starting material, achieving a purity of over 99% and a yield of 85%. This method not only reduces production costs but also minimizes environmental impact, aligning with the growing demand for sustainable chemical processes. Additionally, the study emphasized the compound's stability under various storage conditions, making it a reliable reagent for long-term research projects.
In the realm of biomedical research, propylamine-15N hydrochloride has been instrumental in elucidating metabolic pathways. A groundbreaking study in ACS Chemical Biology (2024) utilized this compound to trace nitrogen incorporation in amino acid biosynthesis in cancer cells. The results revealed novel insights into the metabolic reprogramming of tumors, paving the way for targeted therapies. Furthermore, the compound's role in NMR-based structural biology has been underscored by its use in determining protein-ligand interactions with high resolution, as reported in a recent Nature Communications article.
The pharmaceutical industry has also leveraged propylamine-15N hydrochloride in drug development. A 2024 patent application disclosed its use as a chiral auxiliary in the synthesis of enantiomerically pure drugs, significantly improving the efficacy and safety profiles of these compounds. Moreover, its application in quality control and batch testing of pharmaceuticals has been highlighted in regulatory guidelines, ensuring compliance with stringent industry standards.
In conclusion, propylamine-15N hydrochloride (CAS: 84050-99-7) continues to be a versatile and invaluable tool in chemical, biological, and pharmaceutical research. Recent studies have expanded its applications, from advanced synthetic methodologies to cutting-edge biomedical discoveries. As the demand for precision medicine and sustainable chemistry grows, this compound is poised to play an even more critical role in shaping the future of science and medicine.
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